Cas no 2679858-51-4 ((2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid)

• Product Name: (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid
• CAS No: 2679858-51-4
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 5644395
• PubChem ID: 165908267
• Update Time: 2025-06-11

(2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277113
• (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid
• 2679858-51-4

• Inchi： 1S/C9H14F3NO3/c1-2-3-4-5-6(7(14)15)13-8(16)9(10,11)12/h6H,2-5H2,1H3,(H,13,16)(H,14,15)/t6-/m1/s1
• InChI Key： VVLJRWDQSUOCLK-ZCFIWIBFSA-N
• SMILES： FC(C(N[C@@H](C(=O)O)CCCCC)=O)(F)F

Computed Properties

• Exact Mass: 241.09257779g/mol
• Monoisotopic Mass: 241.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid

Introduction to (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid (CAS No. 2679858-51-4)

(2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid (CAS No. 2679858-51-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoroacetamido group, which imparts specific reactivity and biological activity, making it a valuable candidate for the development of novel therapeutic agents.

The trifluoroacetamido group is a key structural feature of this compound, contributing to its stability and reactivity. The presence of the trifluoroacetamido moiety can significantly influence the compound's solubility, lipophilicity, and metabolic stability, which are crucial parameters in drug design. Additionally, the (2R)-configuration of the heptanoic acid backbone adds a layer of stereochemical complexity, which can be leveraged to fine-tune the compound's pharmacological properties.

Recent studies have explored the potential of (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid in various biological contexts. One notable area of research is its use as a building block for the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic effects in preclinical models. The researchers found that the trifluoroacetamido group played a critical role in modulating the compound's interaction with target proteins, leading to enhanced efficacy and reduced side effects.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid as a scaffold for developing inhibitors of specific enzymes involved in cancer progression. The results showed that compounds derived from this scaffold exhibited selective inhibition of these enzymes, suggesting their potential as targeted cancer therapies. The trifluoroacetamido group was found to be essential for achieving the desired selectivity and potency.

The synthetic accessibility of (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid has also been a subject of interest. Researchers have developed efficient synthetic routes to produce this compound on a larger scale, which is crucial for its practical application in drug discovery and development. A recent paper in The Journal of Organic Chemistry described a novel synthetic method that combines high yield and stereoselectivity, making it an attractive option for industrial-scale production.

Beyond its applications in medicinal chemistry, (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid has also been explored for its potential use in other areas such as materials science and analytical chemistry. For example, its unique chemical properties make it suitable for use as a chiral ligand in asymmetric catalysis or as a chiral additive in liquid crystals. These applications highlight the versatility of this compound and its potential to impact multiple scientific disciplines.

In conclusion, (2R)-2-(2,2,2-trifluoroacetamido)heptanoic acid (CAS No. 2679858-51-4) is a promising compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.